(2S)-2-methyloxolan-3-one
Overview
Description
(2S)-2-methyloxolan-3-one, also known as 2-Methyl-3(2H)-furanone, is a natural organic compound that is commonly found in various fruits, such as pineapple, strawberry, and raspberry. It has a distinct fruity odor and is commonly used in the food industry as a flavoring agent. However, in recent years, (2S)-2-methyloxolan-3-one has gained attention in the scientific community for its potential applications in various fields, including pharmaceuticals, cosmetics, and agriculture.
Mechanism of Action
The mechanism of action of (2S)-2-methyloxolan-3-one is not fully understood. However, studies have suggested that it may act by inhibiting the growth of microorganisms by disrupting their cell membranes. It may also exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that (2S)-2-methyloxolan-3-one may have various biochemical and physiological effects. It has been found to exhibit antioxidant properties by scavenging free radicals. It may also exhibit neuroprotective properties by protecting neurons from oxidative stress. Additionally, it may exhibit hepatoprotective properties by protecting the liver from damage.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-methyloxolan-3-one in lab experiments include its availability, low toxicity, and ease of synthesis. However, one limitation is that it has a relatively short shelf life, which may limit its use in long-term experiments.
Future Directions
There are several future directions for the study of (2S)-2-methyloxolan-3-one. One potential direction is to further explore its potential applications in the pharmaceutical industry, particularly in the development of new antimicrobial and anti-inflammatory drugs. Another direction is to investigate its potential as a plant growth regulator and insecticide in agriculture. Additionally, further studies may be needed to fully understand its mechanism of action and its effects on various physiological systems.
In conclusion, (2S)-2-methyloxolan-3-one is a natural organic compound that has gained attention in the scientific community for its potential applications in various fields. Its synthesis can be achieved through various methods, and it has been extensively studied for its potential biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and its potential applications in the future.
Scientific Research Applications
(2S)-2-methyloxolan-3-one has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, it has been found to exhibit antimicrobial, anti-inflammatory, and antitumor properties. In the cosmetic industry, it has been used as a fragrance in various products such as perfumes and lotions. In agriculture, it has been found to exhibit potential as a plant growth regulator and insecticide.
properties
IUPAC Name |
(2S)-2-methyloxolan-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2/c1-4-5(6)2-3-7-4/h4H,2-3H2,1H3/t4-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCWYQRVIQDNGBI-BYPYZUCNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)CCO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C(=O)CCO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
100.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-methyloxolan-3-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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